Cas no 1150164-74-1 (Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1150164-74-1
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• MDL: MFCD11855924
• CID: 857206
• PubChem ID: 46739256
• Update Time: 2025-10-30

Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
• ethyl 1-(6-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate
• 1150164-74-1
• BS-19380
• SCHEMBL3998143
• AKOS015851324
• ETHYL1-(6-CHLOROPYRIDIN-2-YL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE
• DB-360295
• CS-0211460
• AWB16474
• 1H-Pyrazole-4-carboxylic acid, 1-(6-chloro-2-pyridinyl)-5-methyl-, ethyl ester
• DTXSID70674878
• MFCD11855924

• MDL： MFCD11855924
• Inchi： 1S/C12H12ClN3O2/c1-3-18-12(17)9-7-14-16(8(9)2)11-6-4-5-10(13)15-11/h4-7H,3H2,1-2H3
• InChI Key： WYPKZNBFIJVYDA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)N1C(C)=C(C(=O)OCC)C=N1

Computed Properties

• Exact Mass: 265.06200
• Monoisotopic Mass: 265.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 395.4±42.0 °C at 760 mmHg
• PSA: 57.01000
• LogP: 2.40580
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate (CAS No. 1150164-74-1)

Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate (CAS No. 1150164-74-1) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The presence of both chloropyridine and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

One of the key reasons for the growing interest in Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate is its potential role in the development of novel pesticides. With increasing global concerns about food security and sustainable agriculture, researchers are actively exploring eco-friendly alternatives to traditional pesticides. This compound's unique structure allows it to interact with specific biological targets, making it a promising candidate for integrated pest management (IPM) systems. Its chloropyridine moiety is particularly noteworthy, as it is often associated with enhanced bioactivity and selectivity.

In addition to its agrochemical applications, CAS No. 1150164-74-1 is also being investigated for its potential in pharmaceutical research. Pyrazole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The ethyl carboxylate group in this compound provides a reactive site for further chemical modifications, enabling the synthesis of diverse drug candidates. Recent studies have highlighted its utility in designing small-molecule inhibitors for various enzymatic pathways.

The synthesis of Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, which are critical for both industrial and academic applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its quality and consistency.

From an environmental perspective, the biodegradability and ecotoxicological profile of CAS No. 1150164-74-1 are subjects of ongoing research. As regulatory bodies worldwide tighten restrictions on chemical usage, understanding the environmental fate of such compounds becomes paramount. Preliminary data suggest that this molecule exhibits moderate persistence in soil, but further studies are needed to assess its long-term impact on non-target organisms.

The commercial availability of Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate has made it accessible to a broader range of researchers and industries. Suppliers often provide it in various quantities, from milligrams to kilograms, catering to both small-scale laboratory experiments and large-scale production. Its relatively stable nature under standard storage conditions (room temperature, dry environment) adds to its practicality.

Looking ahead, the demand for pyrazole-based compounds like CAS No. 1150164-74-1 is expected to rise, driven by advancements in green chemistry and precision agriculture. Innovations in catalytic processes and solvent-free synthesis methods could further enhance the sustainability of its production. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in agriculture and healthcare.

For researchers and industry professionals seeking detailed technical data, the Safety Data Sheet (SDS) and certificates of analysis (CoA) for Ethyl 1-(6-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate are essential resources. These documents provide critical information on handling, storage, and regulatory compliance, ensuring safe and effective use of the compound in various applications.